Cas no 3506-77-2 (4-(3-fluorophenyl)butan-2-one)

• Product Name: 4-(3-fluorophenyl)butan-2-one
• CAS No: 3506-77-2
• MF: C₁₀H₁₁FO
• MW: 166.192146539688
• CID: 320914
• PubChem ID: 254809
• Update Time: 2025-09-19

4-(3-fluorophenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Butanone,4-(3-fluorophenyl)-
• 4-(3-Fluorophenyl)-2-butanone
• 4-(3-fluorophenyl)butan-2-one
• 3-Fluor-benzylaceton
• 4-(3-fluorophenyl)-butan-2-one
• 4-(3-fluoro-phenyl)-butan-2-one
• AC1L5R0Y
• AC1Q1K5B
• AC1Q4NBO
• CTK4H3484
• NCIOpen2_000706
• NSC79433
• SureCN2290
• MFCD11553463
• NSC-79433
• EN300-52536
• 3506-77-2
• DTXSID80291979
• AKOS009390035
• 3-fluorobenzylacetone
• Z406376716
• SCHEMBL2290
• CS-0250866
• FT-0682171
• IZNPPMHOPRAECP-UHFFFAOYSA-N
• G34539
• DS-013054

• MDL： MFCD11553463
• Inchi： 1S/C10H11FO/c1-8(12)5-6-9-3-2-4-10(11)7-9/h2-4,7H,5-6H2,1H3
• InChI Key： IZNPPMHOPRAECP-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CCC(C)=O

Computed Properties

• Exact Mass: 166.07943
• Monoisotopic Mass: 166.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.061
• Boiling Point: 222.4°Cat760mmHg
• Flash Point: 98°C
• Refractive Index: 1.487
• PSA: 17.07
• LogP: 2.34730

4-(3-fluorophenyl)butan-2-one Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes